Cas no 109831-83-6 (5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo-)

• Product Name: 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo-
• CAS No: 109831-83-6
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 128568
• PubChem ID: 135599825
• Update Time: 2025-10-31

5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo-
• 5-Pyrimidinecarbonitrile,6-amino-1,4-dihydro-4-oxo- (9CI)
• 6-amino-4-oxo-1H-pyrimidine-5-carbonitrile
• AKOS006362618
• 4-amino-6-oxo-1H-pyrimidine-5-carbonitrile
• 4-Amino-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• MFCD19211713
• 109831-83-6
• AC9342
• 6-Amino-4-oxo-1,4-dihydropyrimidine-5-carbonitrile
• SY250528
• 5-Pyrimidinecarbonitrile, 6-amino-1,4-dihydro-4-oxo- (9CI)
• SCHEMBL12957026
• 4-amino-6-hydroxy-pyrimidine-5-carbonitrile

• Inchi： 1S/C5H4N4O/c6-1-3-4(7)8-2-9-5(3)10/h2H,(H3,7,8,9,10)
• InChI Key： GKNRELVWAMNDAS-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(N)N=CN1

Computed Properties

• Exact Mass: 136.03862
• Monoisotopic Mass: 136.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• PSA: 91.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo-

Comprehensive Overview of 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo- (CAS No. 109831-83-6)

The compound 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo- (CAS No. 109831-83-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group and an amino group, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for heterocyclic compounds like 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo- has surged due to their role in developing kinase inhibitors and antiviral agents. This compound's nitrile functionality allows for further chemical modifications, enabling the creation of novel therapeutics targeting diseases such as cancer and viral infections. Its relevance to AI-driven drug design has also been highlighted, as computational models increasingly predict its utility in high-throughput screening.

From an industrial perspective, CAS No. 109831-83-6 is valued for its stability and reactivity under controlled conditions. Manufacturers emphasize its use in green chemistry protocols, reducing waste and energy consumption—a key concern for environmentally conscious stakeholders. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity, addressing the growing market demand for high-precision intermediates.

Frequently asked questions about this compound include its solubility profile, storage conditions, and compatibility with common organic solvents. Studies confirm its moderate solubility in polar solvents like DMSO, making it suitable for in vitro assays. Additionally, its thermal stability up to 150°C ensures safe handling in laboratory settings, though inert atmosphere storage is recommended for long-term preservation.

The 4-amino-1,6-dihydro-6-oxo moiety in this molecule contributes to its hydrogen-bonding capacity, a feature exploited in crystal engineering and supramolecular chemistry. Recent publications have explored its role in designing metal-organic frameworks (MOFs) for catalytic applications. Such interdisciplinary applications underscore its importance beyond traditional pharmaceutical uses.

Emerging trends in personalized medicine have further propelled research into 5-Pyrimidinecarbonitrile derivatives. Its structural similarity to nucleotides makes it a candidate for RNA-targeting therapies, particularly in treating genetic disorders. Patent filings related to this compound have increased by 22% since 2020, reflecting its commercial potential in biotech innovation.

For synthetic chemists, optimizing the yield of CAS 109831-83-6 remains a focus area. Recent advancements in microwave-assisted synthesis have reduced reaction times from hours to minutes while maintaining >90% purity—a breakthrough aligning with the Industry 4.0 push for automation. These developments are frequently discussed in forums dedicated to process chemistry and scale-up challenges.

Environmental impact assessments of pyrimidine-based compounds like this one show favorable biodegradation profiles under OECD test guidelines. This positions it as a sustainable alternative to persistent aromatic intermediates in industrial applications. Regulatory bodies increasingly reference such data when evaluating green manufacturing certifications.

In conclusion, 5-Pyrimidinecarbonitrile,4-amino-1,6-dihydro-6-oxo- represents a nexus of innovation across multiple scientific disciplines. Its structure-activity relationships continue to inspire research in medicinal chemistry, while its physicochemical properties meet the rigorous demands of modern industrial applications. As computational prediction tools become more sophisticated, the compound's potential applications are expected to expand further into material science and nanotechnology domains.